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Compound of Interest

Compound Name: 4,4-Dimethoxybutan-1-ol

Cat. No.: B050898 Get Quote

Essential Safety and Handling Guide for 4,4-
Dimethoxybutan-1-ol
This document provides immediate and essential safety, handling, and disposal information for

4,4-Dimethoxybutan-1-ol (CAS No: 23068-87-3), tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safe

laboratory operations and mitigate risks associated with this chemical.

Immediate Safety Information
4,4-Dimethoxybutan-1-ol is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] It is crucial to handle this chemical in a well-ventilated area and away from sources

of ignition.[2] In case of exposure, follow the first-aid measures outlined in the table below.
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact
Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention.[2]

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Get medical attention.[2]

Ingestion
Do NOT induce vomiting. Get medical attention.

[2]

Chemical and Physical Properties

Property Value

Molecular Formula C₆H₁₄O₃

Molecular Weight 134.17 g/mol [1][3]

Boiling Point 180.9 °C at 760 mmHg[4]

Flash Point 63.2 °C[4]

Density 0.97 g/cm³[4]

Appearance Liquid

GHS Hazard Classification
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
4 Warning H227

Combustible

liquid[1]

Skin

Corrosion/Irritatio

n

2 Warning H315
Causes skin

irritation[1]

Serious Eye

Damage/Eye

Irritation

2A Warning H319
Causes serious

eye irritation[1]

Specific Target

Organ Toxicity,

Single Exposure

3 Warning H335

May cause

respiratory

irritation[1]

Personal Protective Equipment (PPE)
To prevent direct contact and inhalation, the following personal protective equipment is

mandatory when handling 4,4-Dimethoxybutan-1-ol.

Eye and Face Protection: Chemical safety goggles are required.[3] In situations with a higher

potential for splashing, a face shield should be worn in addition to goggles.[5]

Hand Protection: Wear nitrile gloves.[3] Ensure gloves are regularly inspected for signs of

degradation or puncture.

Body Protection: A flame-resistant lab coat is essential due to the combustible nature of the

chemical.[3] For tasks with a higher risk of splashing, consider chemical-resistant coveralls.

[6]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge is recommended to

prevent respiratory irritation.[7]
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Adherence to this step-by-step protocol is critical for the safe handling of 4,4-Dimethoxybutan-
1-ol.

Preparation and Inspection:

Before starting any work, ensure that a safety shower and an eyewash station are readily

accessible and in good working order.

Inspect all PPE for integrity. Do not use damaged gloves, goggles, or lab coats.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Chemical Handling:

Ground and bond containers when transferring the chemical to prevent static discharge.[2]

Use only non-sparking tools and explosion-proof equipment.[2]

Avoid all contact with skin and eyes.[2]

Avoid breathing in vapors or mists.[2]

Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is

permitted in the handling area.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as acids and strong oxidizing agents.[2]

The storage area should be designated for flammable liquids.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

environmental contamination.

Immediate Actions:
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Evacuate all non-essential personnel from the immediate spill area.

Remove all sources of ignition (e.g., turn off hot plates, unplug electrical equipment).[2]

Ensure adequate ventilation.

Containment and Cleanup:

Wear the appropriate PPE as detailed above.

Contain the spill using an inert absorbent material such as vermiculite, sand, or silica gel.

[2][3] Do not use combustible materials like sawdust.

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.[2]

Decontamination:

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Avoid aqueous rinses that could lead to environmental release.[3]

Place all contaminated materials, including cleaning supplies and PPE, into a sealed

container for proper disposal.

Caption: Workflow for handling a 4,4-Dimethoxybutan-1-ol spill.

Disposal Plan
Proper disposal of 4,4-Dimethoxybutan-1-ol and its containers is essential to protect the

environment and comply with regulations.

Chemical Waste:

All waste containing 4,4-Dimethoxybutan-1-ol, including spill cleanup materials, must be

collected in a clearly labeled, sealed, and appropriate container.

Dispose of the chemical waste through an approved waste disposal plant.[2] Do not

dispose of it down the drain or with regular trash.
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Container Disposal:

Empty containers may retain product residue (liquid and/or vapor) and can be dangerous.

[2]

Do not reuse empty containers. They should be triple-rinsed with a suitable solvent, and

the rinsate should be collected as chemical waste.

Punctured or crushed containers should be disposed of through the approved waste

disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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